Cas no 176-69-2 (2-Oxa-8-azaspiro[4.5]decane)
![2-Oxa-8-azaspiro[4.5]decane structure](https://www.kuujia.com/scimg/cas/176-69-2x500.png)
2-Oxa-8-azaspiro[4.5]decane Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-8-azaspiro[4.5]decane
- 2-Oxa-8-azaspiro[4.5]decane(8CI,9CI)
- 2-oxa-8-azaspiro[4,5]decane
- 2-Oxa-8-aza-spiro[4.5]decane
- MFCD11035890
- CS-0003859
- EN300-149639
- PB14854
- BB 0263186
- DTXSID00620727
- AKOS012637942
- BS-21764
- A846204
- SY240908
- 176-69-2
- AM9545
- OXXXNXISRXFPBK-UHFFFAOYSA-N
- SCHEMBL165850
- 9CI)
- 2-Oxa-8-azaspiro[4.5]decane(8CI
-
- MDL: MFCD11035890
- Inchi: InChI=1S/C8H15NO/c1-4-9-5-2-8(1)3-6-10-7-8/h9H,1-7H2
- InChI Key: OXXXNXISRXFPBK-UHFFFAOYSA-N
- SMILES: C1CNCCC12CCOC2
Computed Properties
- Exact Mass: 141.11500
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 229 ºC
- Flash Point: 86 ºC
- Refractive Index: 1.498
- PSA: 21.26000
- LogP: 1.10530
2-Oxa-8-azaspiro[4.5]decane Security Information
2-Oxa-8-azaspiro[4.5]decane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Oxa-8-azaspiro[4.5]decane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-149639-1.0g |
2-oxa-8-azaspiro[4.5]decane |
176-69-2 | 1g |
$201.0 | 2023-06-08 | ||
eNovation Chemicals LLC | Y1129576-5g |
2-Oxa-8-aza-spiro[4.5]decane |
176-69-2 | 95% | 5g |
$780 | 2024-07-28 | |
Enamine | EN300-149639-0.1g |
2-oxa-8-azaspiro[4.5]decane |
176-69-2 | 0.1g |
$176.0 | 2023-06-08 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1073947-250mg |
2-Oxa-8-azaspiro[4.5]decane |
176-69-2 | 97% | 250mg |
¥1608 | 2023-04-15 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0950-5g |
2-Oxa-8-aza-spiro[4.5]decane |
176-69-2 | 98% | 5g |
5919.34CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0950-500mg |
2-Oxa-8-aza-spiro[4.5]decane |
176-69-2 | 98% | 500mg |
1263.58CNY | 2021-05-08 | |
Alichem | A289000845-1g |
2-Oxa-8-azaspiro[4.5]decane |
176-69-2 | 95% | 1g |
403.20 USD | 2021-06-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011957-1G |
2-oxa-8-azaspiro[4.5]decane |
176-69-2 | 95% | 1g |
¥ 2,237.00 | 2023-04-14 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1481-10g |
2-oxa-8-azaspiro[4.5]decane |
176-69-2 | 95% | 10g |
$2000 | 2023-09-07 | |
eNovation Chemicals LLC | Y1129576-500mg |
2-Oxa-8-aza-spiro[4.5]decane |
176-69-2 | 95% | 500mg |
$185 | 2024-07-28 |
2-Oxa-8-azaspiro[4.5]decane Related Literature
-
Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
-
Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
-
Bi-Xin Shen,Xin-Ze Li,Meng-Qi Tong,Peng-Peng Xue,Rui Chen,Qing Yao,Bin Chen,Jian Xiao Nanoscale, 2020,12, 15473-15494
Additional information on 2-Oxa-8-azaspiro[4.5]decane
Recent Advances in the Application of 2-Oxa-8-azaspiro[4.5]decane (CAS: 176-69-2) in Chemical Biology and Pharmaceutical Research
The compound 2-Oxa-8-azaspiro[4.5]decane (CAS: 176-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and versatile applications. This heterocyclic scaffold is particularly valued for its potential in drug discovery, serving as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.
One of the most notable advancements involves the incorporation of 2-Oxa-8-azaspiro[4.5]decane into the design of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) agents. Researchers have demonstrated that the spirocyclic framework enhances the pharmacokinetic properties of these compounds, including improved blood-brain barrier penetration and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of derivatives exhibiting potent activity against depression and anxiety-related disorders, with minimal off-target effects.
In the realm of antimicrobial research, 2-Oxa-8-azaspiro[4.5]decane has been utilized to develop novel antibiotics targeting multidrug-resistant bacterial strains. A team at the University of Cambridge recently reported the successful modification of this scaffold to create compounds with enhanced binding affinity to bacterial efflux pumps, thereby overcoming resistance mechanisms. These findings, published in Nature Chemical Biology, underscore the potential of 176-69-2 as a cornerstone for next-generation antimicrobial agents.
Additionally, the compound's role in oncology has been a focal point of recent investigations. Researchers have leveraged its structural features to design small-molecule inhibitors of protein-protein interactions critical for tumor growth. For instance, a 2024 study in Cell Chemical Biology detailed the development of a 2-Oxa-8-azaspiro[4.5]decane-based inhibitor that disrupts the interaction between p53 and MDM2, leading to reactivation of apoptosis in cancer cells. This breakthrough offers a promising avenue for targeted cancer therapies.
Beyond its therapeutic applications, 2-Oxa-8-azaspiro[4.5]decane has also been employed in chemical biology as a versatile building block for probe development. Its rigid spirocyclic structure provides a stable platform for the attachment of fluorescent tags and other functional groups, enabling the study of biological processes at the molecular level. Recent work published in Angewandte Chemie demonstrated its use in creating activity-based probes for monitoring enzyme activity in live cells.
In conclusion, the ongoing research on 2-Oxa-8-azaspiro[4.5]decane (CAS: 176-69-2) highlights its broad applicability across multiple domains of chemical biology and pharmaceutical science. Its unique structural properties continue to inspire innovative approaches to drug design and biological investigation. As synthetic methodologies advance and our understanding of its interactions with biological targets deepens, this compound is poised to play an increasingly pivotal role in the development of next-generation therapeutics and research tools.
176-69-2 (2-Oxa-8-azaspiro[4.5]decane) Related Products
- 265108-38-1(4-(Ethoxymethyl)piperidine)
- 61389-26-2(Lignoceric Acid-d4)
- 544702-49-0(5-bromo-N-ethyl-2-furamide)
- 2137463-26-2(Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate)
- 1341561-40-7(2-Benzylpyrimidine-4-carboxylic acid)
- 164414-62-4(5-bromo-7-methoxy-1-benzofuran)
- 1179622-21-9(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid)
- 2228333-51-3(2-fluoro-2-3-nitro-5-(trifluoromethyl)phenylethan-1-amine)
- 76322-78-6(1-(methoxymethyl)-1H-Pyrrole)
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
